Cas no 1260824-43-8 (tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate
• CAS No: 1260824-43-8
• MF: C₁₀H₁₆ClNO₃
• MW: 233.691942214966
• CID: 5465917
• PubChem ID: 124704246
• Update Time: 2025-10-29

tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-(2-CHLOROACETYL)AZETIDINE-1-CARBOXYLATE
• tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate

• Inchi： 1S/C10H16ClNO3/c1-10(2,3)15-9(14)12-5-7(6-12)8(13)4-11/h7H,4-6H2,1-3H3
• InChI Key： RIHBAFYOPAVGKE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(CCl)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate (CAS No. 1260824-43-8)

Tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate, with the CAS number 1260824-43-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of azetidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both a tert-butyl group and a 2-chloroacetyl moiety in its molecular structure imparts unique reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The compound's structure, featuring an azetidine ring substituted at the 3-position with a 2-chloroacetyl group and at the 1-position with a tert-butyl ester, suggests multiple avenues for further chemical modification. This versatility is particularly appealing in the context of medicinal chemistry, where such intermediates are often used to construct more complex molecules with tailored pharmacological properties. The tert-butyl group, known for its steric hindrance, can influence the conformation and reactivity of the molecule, while the chloroacetyl group provides a site for nucleophilic substitution reactions.

In recent years, there has been growing interest in azetidine derivatives as scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific modifications present in tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate make it a particularly interesting candidate for further exploration. For instance, the acetyl group can be converted into other functional groups such as amides or esters, while the azetidine ring itself can be further elaborated to create more complex structures.

One of the most compelling aspects of this compound is its potential utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The azetidine ring in tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate can serve as a backbone that mimics peptide bonds, allowing for the creation of stable and orally bioavailable molecules. This approach has been successfully employed in the development of drugs that target protein-protein interactions, which are often difficult to inhibit with traditional small-molecule compounds.

The synthesis of tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate involves several key steps that highlight its synthetic utility. The tert-butyl ester group provides a protected carboxylic acid that can be selectively deprotected under mild conditions, allowing access to the free carboxylic acid for further functionalization. The chloroacetyl group can be readily converted into other functional groups through nucleophilic acyl substitution reactions, enabling the introduction of various side chains or modifications.

Recent studies have demonstrated the use of this compound in the development of novel inhibitors targeting bacterial enzymes. Bacterial infections remain a significant global health challenge, and the rise of antibiotic-resistant strains has underscored the need for new therapeutic strategies. Azetidine derivatives have shown promise as inhibitors of bacterial proteases and other essential enzymes. The structural features of tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate, particularly its ability to mimic peptide structures, make it an ideal candidate for this application.

In addition to its applications in antibiotic development, this compound has also been explored in the context of anticancer drug discovery. Cancer is another major global health issue, and finding new targets and mechanisms for therapy is crucial. Azetidine derivatives have been shown to exhibit inhibitory activity against various cancer-related enzymes and pathways. The ability to modify the structure of tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate allows for the optimization of its pharmacological properties, making it a versatile tool for medicinal chemists.

The chemical reactivity of this compound also makes it useful in materials science applications. For instance, it can be used as a monomer or building block in polymer synthesis. The presence of both ester and acetyl groups provides multiple sites for polymerization reactions, allowing for the creation of polymers with tailored properties such as biodegradability or biocompatibility.

In conclusion, Tert-butyl 3-(2-chloroacetyl)azetidine-1-carboxylate (CAS No. 1260824-43-8) is a multifunctional compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it a valuable intermediate for synthetic chemistry, while its biological activities suggest numerous therapeutic uses. As research continues to uncover new applications for azetidine derivatives, compounds like this will undoubtedly play an important role in future drug development efforts.